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(SH)

CAS No.: 19536-25-5

Cat. No.: B1179616 Get Quote

Abstract
This technical guide provides a comprehensive overview of β-Ecdysone-2-acetate (20-

Hydroxyecdysone-2-acetate), an acetylated derivative of the primary insect molting hormone,

20-Hydroxyecdysone. While the nomenclature "BETA-(SH)" is occasionally encountered in

some databases, it is erroneous; the correct chemical entity does not contain a sulfhydryl

group. This document delineates the compound's chemical identity, physicochemical

properties, and biological mechanism of action through the ecdysone receptor (EcR).

Furthermore, it offers detailed, field-proven experimental protocols for its quantification and

functional assessment, targeting professionals in research and drug development. The guide

emphasizes the compound's role as a tool in molecular biology and its potential

pharmacological applications, grounded in its high specificity and low mammalian toxicity.

Part 1: Core Compound Identity and
Physicochemical Properties
β-Ecdysone-2-acetate is a naturally occurring phytoecdysteroid found in various plants, such

as Serratula coronata and Cyanotis arachnoides, and is also found in some insects[1]. It is the

2-O-acetylated form of 20-Hydroxyecdysone (β-Ecdysone), the principal steroid hormone that

governs molting and metamorphosis in arthropods[2][3]. Its primary scientific value lies in its
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ability to act as a potent agonist of the ecdysone receptor, making it a critical tool for inducing

gene expression in engineered biological systems.

Chemical and Structural Data
The fundamental properties that define β-Ecdysone-2-acetate are summarized below. These

data are essential for accurate experimental design, including solvent selection, storage, and

analytical characterization.

Property Value Source

Chemical Name

(2β,3β,5β,22R)-2-

(acetyloxy)-3,14,20,22,25-

pentahydroxy-cholest-7-en-6-

one

[1]

Common Synonyms

20-Hydroxyecdysone 2-

acetate; Ecdysterone-2-

acetate; 2-O-Acetyl-20-

hydroxyecdysone

[1][4][5]

CAS Number 19536-25-5 [1][4][6]

Molecular Formula C₂₉H₄₆O₈ [1][4]

Molecular Weight 522.7 g/mol [1][4][6]

Melting Point 218-220 °C [4]

UV max (λmax) 244 nm [1]

Appearance Solid [1]

Solubility and Stability
Proper solubilization and storage are critical for maintaining the compound's integrity and

ensuring reproducible experimental outcomes.

Solubility: β-Ecdysone-2-acetate exhibits good solubility in organic solvents. The following

are established concentrations:
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DMF: ~30 mg/ml[1]

DMSO: ~30 mg/ml[1]

Ethanol: ~20 mg/ml[1]

PBS (pH 7.2): ~10 mg/ml[1]

Stability: The compound is stable for at least 4 years when stored at -20°C[1]. In solution,

ecdysteroid acyl derivatives can undergo a process of 2,3-acyl migration over time,

especially in the presence of acid. Therefore, it is recommended to prepare fresh solutions

for experiments or store stock solutions at -20°C or -80°C and minimize freeze-thaw

cycles[3].

Part 2: Biological Function and Mechanism of
Action
Ecdysteroids are steroid hormones essential for arthropod development, controlling key life

cycle transitions such as molting and metamorphosis through a cascade of gene expression[2]

[3][7]. β-Ecdysone-2-acetate, as an ecdysteroid analog, exerts its biological effects by

activating this same pathway.

The Ecdysone Receptor Signaling Pathway
The cellular effects of ecdysteroids are mediated by a nuclear receptor heterodimer composed

of the Ecdysone Receptor (EcR) and the Ultraspiracle protein (USP), the latter being a

homolog of the vertebrate Retinoid X Receptor (RXR)[8][9].

Mechanism of Action:

Ligand Binding: β-Ecdysone-2-acetate enters the cell and binds to the Ligand-Binding

Domain (LBD) of the EcR subunit. This binding event induces a conformational change in the

EcR protein[10].

Heterodimer Stabilization: Ligand binding stabilizes the EcR-USP heterodimer, significantly

increasing its affinity for specific DNA sequences known as Ecdysone Response Elements

(EcREs) located in the promoter regions of target genes[8].
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Transcriptional Activation: In the absence of a ligand, the EcR-USP complex can bind to

EcREs and actively repress transcription[11]. Upon ligand binding, the complex releases co-

repressors and recruits co-activators, initiating the transcription of "early" response genes.

Gene Cascade: The protein products of these early genes are themselves transcription

factors that, in turn, activate a much larger set of "late" response genes, creating a

hierarchical genetic cascade that orchestrates the complex physiological changes

associated with molting and metamorphosis[8].

This highly specific mechanism is the foundation for ecdysteroid-inducible gene expression

systems, which are widely used in research. Because mammals do not have a functional EcR

homolog, ecdysteroids like β-Ecdysone-2-acetate can be used to control gene expression in

mammalian cells or transgenic animals with minimal off-target effects[12][13].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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